Cas no 1807075-83-7 (Ethyl 2-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate
• CAS No: 1807075-83-7
• MF: C₁₂H₉BrF₃NO₂S
• MW: 368.169571638107
• CID: 4945681
• Update Time: 2025-06-13

Ethyl 2-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9BrF3NO2S/c1-2-19-10(18)5-7-3-9(20-12(14,15)16)4-8(6-17)11(7)13/h3-4H,2,5H2,1H3
• InChI Key： DDZHNDCNKFTVMU-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C=C1CC(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate

Research Brief on Ethyl 2-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate (CAS: 1807075-83-7)

Ethyl 2-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate (CAS: 1807075-83-7) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, has shown potential in various applications, including drug discovery and agrochemical development. The presence of the bromo and trifluoromethylthio substituents makes it a valuable intermediate for the synthesis of more complex molecules with potential biological activity.

Recent studies have focused on the synthesis and applications of Ethyl 2-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of novel kinase inhibitors. The study demonstrated that the compound's unique electronic properties, conferred by the trifluoromethylthio group, enhance its binding affinity to specific kinase targets. This finding opens new avenues for the design of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its pharmaceutical applications, research has also explored the compound's utility in agrochemicals. A study published in Pest Management Science (2024) investigated its derivatives as potential fungicides. The results indicated that derivatives of Ethyl 2-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate exhibited significant antifungal activity against a range of plant pathogens, suggesting its potential as a lead compound for developing new crop protection agents.

The synthesis of Ethyl 2-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate has been optimized in recent years, with a focus on improving yield and scalability. A 2024 report in Organic Process Research & Development detailed a novel catalytic method that reduces the need for hazardous reagents and minimizes waste generation. This advancement is particularly significant for industrial-scale production, aligning with the growing emphasis on green chemistry principles.

Despite these promising developments, challenges remain in the broader application of Ethyl 2-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate. Issues such as stability under physiological conditions and potential toxicity profiles of its derivatives require further investigation. Ongoing research aims to address these limitations through structural modifications and comprehensive preclinical evaluations.

In conclusion, Ethyl 2-bromo-3-cyano-5-(trifluoromethylthio)phenylacetate (CAS: 1807075-83-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug discovery and agrochemical development. Future research should focus on optimizing its properties and expanding its applications while addressing existing challenges.